Cas no 1316303-44-2 (Artesunate-d3)

• Product Name: Artesunate-d3
• CAS No: 1316303-44-2
• MF: C₁₉H₂₈O₈
• MW: 384.420826911926
• CID: 4554927
• PubChem ID: 71313492
• Update Time: 2025-05-24

Artesunate-d3 Chemical and Physical Properties

Names and Identifiers

• Artesunate-d3
• Artesunic Acid-d3
• Butanedioic Acid Mono(3R,5aS,6R,8aS,9R,10R,12R,12aR)-decahydro-3,6,9-triMethyl-3,12-epoxy-12H-pyrano[4,3-j]-1,2-benzodioxepin-10-yl] Ester-d3
• HY-N0193S
• 4-[[(1R,4S,5R,8S,9R,10S,12R,13R)-1,5-dimethyl-9-(trideuteriomethyl)-11,14,15,16-tetraoxatetracyclo[10.3.1.04,13.08,13]hexadecan-10-yl]oxy]-4-oxobutanoic acid
• CS-0202048
• 1316303-44-2

• Inchi： 1S/C19H28O8/c1-10-4-5-13-11(2)16(23-15(22)7-6-14(20)21)24-17-19(13)12(10)8-9-18(3,25-17)26-27-19/h10-13,16-17H,4-9H2,1-3H3,(H,20,21)/t10-,11+,12+,13-,16+,17+,18-,19-/m0/s1
• InChI Key： FIHJKUPKCHIPAT-HOTHXFOKSA-N
• SMILES： [C@H]1(C)CC[C@H]2[C@@H](C)[C@H](OC(=O)CCC(O)=O)O[C@@H]3O[C@]4(OO[C@@]23[C@@H]1CC4)C

Computed Properties

• Exact Mass: 387.19724809g/mol
• Monoisotopic Mass: 387.19724809g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 507.1±50.0 °C at 760 mmHg
• Flash Point: 175.6±23.6 °C
• Vapor Pressure: 0.0±2.8 mmHg at 25°C

Artesunate-d3 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Artemisinins

Additional information on Artesunate-d3

Artesunate-d3: A Comprehensive Overview

Artesunate-d3 is a specialized compound with the CAS number 1316303-44-2, which has garnered significant attention in the fields of pharmacology and analytical chemistry. This compound is a derivative of artesunate, a well-known antimalarial agent, with the addition of three deuterium atoms (d3) to its molecular structure. The introduction of deuterium into the molecule is a strategic modification aimed at enhancing its stability, bioavailability, and utility in various research and therapeutic applications.

The structural modification of artesunate to create artesunate-d3 involves the substitution of three hydrogen atoms with deuterium atoms. This process, known as deuteration, is a common technique in drug development to improve the pharmacokinetic properties of compounds. Recent studies have demonstrated that deuteration can significantly reduce the rate of drug metabolism, thereby extending the duration of action and potentially reducing the frequency of dosing. These findings have made artesunate-d3 a promising candidate for further exploration in antimalarial therapy.

In terms of its chemical properties, artesunate-d3 retains the core structure of artesunate, which includes a dihydroartemisinin moiety and a succinic acid ester group. The addition of deuterium atoms does not alter the compound's ability to interact with its molecular targets but enhances its stability under physiological conditions. This makes artesunate-d3 particularly useful in studies requiring precise quantification and tracking of the compound within biological systems.

Recent advancements in mass spectrometry techniques have enabled researchers to leverage artesunate-d3 as an internal standard for quantifying artesunate levels in biological samples. This application is critical for pharmacokinetic studies, where accurate measurement of drug concentrations is essential for determining optimal dosing regimens. The use of artesunate-d3 as an internal standard has been shown to improve the precision and reliability of these measurements, making it an invaluable tool in drug development research.

Beyond its role as an internal standard, artesunate-d3 has also been investigated for its potential therapeutic benefits. Preclinical studies have demonstrated that the deuteration of artesunate does not compromise its antimalarial activity, while potentially offering advantages in terms of reduced toxicity and improved pharmacokinetics. These findings suggest that artesunate-d3 could serve as a next-generation antimalarial agent, particularly in regions where resistance to traditional antimalarials is emerging.

The synthesis of artesunate-d3 involves a multi-step process that begins with the extraction and purification of artemisinin from *Artemisia annua* plants. Subsequent chemical modifications include deuteration at specific positions within the molecule to ensure optimal stability and functionality. Advanced synthetic techniques, combined with rigorous quality control measures, ensure that artesunate-d3 meets the highest standards for use in both research and clinical settings.

From an analytical perspective, artesunate-d3 has become a cornerstone in isotopic labeling strategies for studying drug metabolism and disposition. Its use in tandem mass spectrometry (MS/MS) applications has provided researchers with unprecedented insights into the pharmacokinetic profiles of antimalarials. By serving as an internal standard, artesunate-d3 enables precise quantification of drug levels across various biological matrices, including plasma, urine, and tissues.

Looking ahead, the continued exploration of artesunate-d3 holds significant promise for advancing our understanding of antimalarial drug mechanisms and improving treatment outcomes. Ongoing research is focused on optimizing the synthesis process, expanding its applications in clinical trials, and evaluating its long-term safety profile. As interest in deuteration continues to grow within the pharmaceutical industry, compounds like artesunate-d3 are poised to play a pivotal role in shaping the future of antimalarial therapy.